Cas no 923460-14-4 (N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-2-phenylmethanesulfonylacetamide)

N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-2-phenylmethanesulfonylacetamide structure
923460-14-4 structure
Product Name:N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-2-phenylmethanesulfonylacetamide
CAS No:923460-14-4
MF:C23H17NO5S
MW:419.449784994125
CID:5448704
PubChem ID:41582121
Update Time:2023-11-22

N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-2-phenylmethanesulfonylacetamide Chemical and Physical Properties

Names and Identifiers

    • 923460-14-4
    • 2-benzylsulfonyl-N-(9,10-dioxoanthracen-2-yl)acetamide
    • F2982-0202
    • AKOS024479171
    • N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-2-phenylmethanesulfonylacetamide
    • 2-(benzylsulfonyl)-N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)acetamide
    • N-(9,10-Dihydro-9,10-dioxo-2-anthracenyl)-2-[(phenylmethyl)sulfonyl]acetamide
    • Inchi: 1S/C23H17NO5S/c25-21(14-30(28,29)13-15-6-2-1-3-7-15)24-16-10-11-19-20(12-16)23(27)18-9-5-4-8-17(18)22(19)26/h1-12H,13-14H2,(H,24,25)
    • InChI Key: ZXRARWFUIUZWAB-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C2C(=C1)C(=O)C1=C(C=CC=C1)C2=O)(=O)CS(CC1=CC=CC=C1)(=O)=O

Computed Properties

  • Exact Mass: 419.08274382g/mol
  • Monoisotopic Mass: 419.08274382g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 780
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 106Ų

Experimental Properties

  • Density: 1.444±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 768.8±60.0 °C(Predicted)
  • pka: 11.31±0.20(Predicted)

N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-2-phenylmethanesulfonylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-2-phenylmethanesulfonylacetamide Related Literature

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